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Compound of Interest

Compound Name: 2-Furancarboxylic acid

Cat. No.: B3422717

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of 2-furancarboxylic acid and
its derivatives in the development of novel agrochemicals. It includes quantitative data on their
efficacy as fungicides, nematicides, herbicides, and plant growth regulators, alongside detailed
experimental protocols for their synthesis and biological evaluation.

Fungicidal Applications

Derivatives of 2-furancarboxylic acid have emerged as a promising class of fungicides, with a
primary mechanism of action involving the inhibition of succinate dehydrogenase (SDH), a key
enzyme in the mitochondrial respiratory chain of fungi.

Quantitative Data on Fungicidal Activity

The fungicidal efficacy of various 2-furancarboxylic acid derivatives has been evaluated
against a range of plant pathogenic fungi. The data below summarizes the in vitro activity of
selected compounds.
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Compound Derivative Efficacy
Target Fungus Reference
Class Example (EC50/1C50)
Furan-1,3,4- o
) ) Sclerotinia EC50=0.140
oxadiazole Compound 4i ) [11[2]
] sclerotiorum 0.034 mg/L
Carboxamides
o IC50=1.01%
Sclerotinia
Compound 4g ) 0.21 pM (SDH [1]
sclerotiorum o
inhibition)
Boscalid o
) Sclerotinia EC50 =0.645 +
(Commercial ] [2]
sclerotiorum 0.023 mg/L
Standard)
Boscalid o IC50=3.51+
) Sclerotinia
(Commercial ) 2.02 uM (SDH [1]
sclerotiorum L
Standard) inhibition)
Compound 5g
. (peptide- .
Natural Furanoid o Sclerotinia EC50=17.14
o containing )
Derivatives sclerotiorum pg/mL

derivative of
HHCA)

Compound 5g
(peptide-
containing
derivative of
HHCA)

Botrytis cinerea

EC50 = 19.63
pg/mL

Experimental Protocols

1.2.1. General Synthesis of Furan-1,3,4-oxadiazole Carboxamides

This protocol describes a general multi-step synthesis for furan-1,3,4-oxadiazole carboxamide

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of 2-Furancarboxylic Acid in Agrochemical
Development: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3422717#application-of-2-furancarboxylic-acid-in-
agrochemical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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